Cas no 1147107-39-8 (4-(Difluoromethoxy)piperidine)

4-(Difluoromethoxy)piperidine is a fluorinated piperidine derivative characterized by the presence of a difluoromethoxy group attached to the piperidine ring. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group imparts improved metabolic stability and lipophilicity, making it valuable for modifying the pharmacokinetic properties of target molecules. Its reactivity allows for further functionalization, enabling the development of novel bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air. Its applications are particularly relevant in the design of CNS-targeting drugs and enzyme inhibitors, where fluorine substitution plays a critical role in potency and selectivity.

4-(Difluoromethoxy)piperidine structure

Product Name:4-(Difluoromethoxy)piperidine

CAS No:1147107-39-8

MF:C₆H₁₁F₂NO

MW:151.154448747635

MDL:MFCD20686955

CID:2359520

PubChem ID:57791849

Update Time:2025-05-27

4-(Difluoromethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

- 4-Difluoromethoxy-piperidine
- 4-(difluoromethoxy)piperidine
- MUPQNDRRTPPWCW-UHFFFAOYSA-N
- Piperidine, 4-(difluoromethoxy)-
- BBL102710
- STL556516
- SB12228
- 4-(Difluoromethoxy)piperidine
- MDL： MFCD20686955
- Inchi： 1S/C6H11F2NO/c7-6(8)10-5-1-3-9-4-2-5/h5-6,9H,1-4H2
- InChI Key： MUPQNDRRTPPWCW-UHFFFAOYSA-N
- SMILES： FC(OC1CCNCC1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 93.7
Topological Polar Surface Area: 21.3

4-(Difluoromethoxy)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D452958-10mg	4-(Difluoromethoxy)piperidine	1147107-39-8		10mg	$ 155.00	2023-04-14
TRC	D452958-50mg	4-(Difluoromethoxy)piperidine	1147107-39-8		50mg	$ 620.00	2023-04-14
TRC	D452958-100mg	4-(Difluoromethoxy)piperidine	1147107-39-8		100mg	$ 1200.00	2023-09-07
eNovation Chemicals LLC	D969905-100mg	4-Difluoromethoxy-piperidine	1147107-39-8	95%	100mg	$340	2024-07-28
eNovation Chemicals LLC	D969905-250mg	4-Difluoromethoxy-piperidine	1147107-39-8	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	D969905-500mg	4-Difluoromethoxy-piperidine	1147107-39-8	95%	500mg	$665	2024-07-28
eNovation Chemicals LLC	D969905-1g	4-Difluoromethoxy-piperidine	1147107-39-8	95%	1g	$985	2024-07-28
eNovation Chemicals LLC	D969905-5g	4-Difluoromethoxy-piperidine	1147107-39-8	95%	5g	$3940	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1124-1g	4-Difluoromethoxy-piperidine	1147107-39-8	97%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1124-5g	4-Difluoromethoxy-piperidine	1147107-39-8	97%	5g	23490.77CNY	2021-05-08